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Compound of Interest

Compound Name: Piperonyl acetone

Cat. No.: B1678440 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides essential, immediate

safety and logistical information for the handling of Piperonyl acetone, including personal

protective equipment (PPE), operational plans, and disposal guidelines to foster a secure

research environment.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical when handling Piperonyl acetone
to prevent exposure through inhalation, skin contact, or eye contact.[1] The following table

summarizes the recommended PPE.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1678440?utm_src=pdf-interest
https://www.benchchem.com/product/b1678440?utm_src=pdf-body
https://www.benchchem.com/product/b1678440?utm_src=pdf-body
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJudXM2bG5kanVmdGJ1b3JyaGx5a2toanFsczI1IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lPOTc5XzU1NDE4LTUyLTVfUGlwZXJvbnlsIGFjZXRvbmUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lPOTc5XzU1NDE4LTUyLTVfUGlwZXJvbnlsJTIwYWNldG9uZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--9655b198be77b301246fd9f64df2d86e8e47def4/MetaSci_MSIO979_55418-52-5_Piperonyl%20acetone.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specific Recommendations Rationale

Eye and Face Protection

Chemical splash-resistant

safety glasses or goggles with

side protection conforming to

EU EN166 or OSHA 29 CFR

1910.133 standards.[1] A face

shield may be appropriate for

tasks with a higher risk of

splashing.[1][2]

To protect against eye irritation

or severe eye damage from

direct contact with Piperonyl

acetone.[1]

Hand Protection

Wear chemical-impermeable

gloves that have been

inspected prior to use.[3] The

choice of glove material should

be based on chemical

resistance and the specific

laboratory conditions.[1]

To prevent skin contact which

can lead to irritation,

characterized by itching,

scaling, reddening, or

blistering.[1]

Body Protection

A laboratory coat is the

minimum requirement.[1] For

more extensive handling,

protective clothing that is

fire/flame resistant and

impervious should be worn.[3]

To protect the skin from

accidental splashes and

contamination.[1]

Respiratory Protection

Use only in a well-ventilated

area.[1][3] If exposure limits

are exceeded or irritation is

experienced, a full-face

respirator is recommended.[3]

In situations where the

chemical is being weighed and

diluted, a NIOSH-approved

half-face respirator with an

organic vapor/acid gas

cartridge and a dust/mist filter

is advised.[4]

To prevent respiratory irritation

from inhaling fumes or dust.[1]
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Footwear
Closed-toed footwear must be

worn.[1]
To protect feet from spills.

Operational and Handling Plan
Proper operational procedures are essential to minimize exposure and ensure a safe working

environment.

Handling Procedures:

Ventilation: Always handle Piperonyl acetone in a well-ventilated area, preferably within a

chemical fume hood.[1][3]

Avoid Contact: Take precautions to avoid contact with skin, eyes, and clothing.[1]

Hygiene: Wash hands thoroughly after handling and before breaks.[1] Do not eat, drink, or

smoke in the handling area.[1]

Dust and Fume Control: Minimize the generation and accumulation of dust and fumes.[1]

Storage Plan:

Store in a tightly-closed container.[1][3]

Keep in a cool, dry, and well-ventilated area away from incompatible substances and

sources of ignition.[1][3]

Store locked up.[1]

Disposal Plan
The disposal of Piperonyl acetone and its containers must be conducted in compliance with

local, state, and federal regulations.

Waste Chemical: Unused or waste Piperonyl acetone should be disposed of through a

licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[3]

Do not discharge into sewer systems or contaminate water, foodstuffs, or feed.[3]
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Contaminated Materials: Absorbent materials used for spills and contaminated clothing

should be sealed in a vapor-tight plastic bag for disposal.[5]

Container Disposal: Do not reuse empty containers.[1] They can be triple-rinsed (or

equivalent) and offered for recycling or reconditioning. Alternatively, puncture the container to

render it unusable and dispose of it in a sanitary landfill.[3]

Quantitative Data
The following tables provide a summary of the known physical and chemical properties of

Piperonyl acetone. It is important to note that some data may be limited or unavailable.

Physical Properties

Property Value Source

Physical State
White crystalline powder or

clear yellow liquid
[1][4]

Melting Point 50-53°C [1]

Boiling Point 164-165°C (at 12 mmHg) [1]

Solubility

Insoluble in water.[4][5] Slightly

soluble in Chloroform and

DMSO.[3]

[3][4][5]

Vapor Pressure 0.000594 mmHg [4][6]
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Property Value Source

Molecular Formula C₁₁H₁₂O₃ [1]

Molecular Weight 192.21 g/mol [1]

Flash Point >110°C [3]

Chemical Stability
Stable under recommended

temperatures and pressures.
[1]

Experimental Protocol: Spill Response
A detailed methodology for responding to a Piperonyl acetone spill is crucial for maintaining

laboratory safety.

Objective: To safely contain, clean up, and decontaminate a small-scale spill of Piperonyl
acetone.

Materials:

Personal Protective Equipment (as specified in the PPE table)

Inert absorbent material (e.g., sand, vermiculite, or commercial sorbent)

Sealable, labeled waste container

Toluene

Strong soap and water solution

Plastic bags for contaminated PPE disposal

Procedure:

Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill

area. Ensure the area is well-ventilated, using a fume hood if the spill is contained within it.
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Don PPE: Before addressing the spill, put on the appropriate PPE, including respiratory

protection, chemical-resistant gloves, a lab coat, and eye protection.

Contain the Spill: Prevent the further spread of the spill. For liquid spills, use absorbent

material to dike the area. For solid spills, carefully sweep up the material, avoiding dust

generation.

Absorb and Collect: Cover the spill with an inert absorbent material.[1] Once the material is

fully absorbed, carefully scoop the mixture into a designated, labeled waste container.[1]

Decontaminate the Area:

Wipe down the spill area with toluene, followed by a thorough wash with a strong soap

and water solution.[5]

Collect all cleaning materials in the same waste container.

Dispose of Waste: Seal the waste container and dispose of it according to the established

disposal plan.

Decontaminate and Remove PPE: Remove contaminated PPE carefully to avoid cross-

contamination. Place disposable items in a sealed plastic bag for disposal. Reusable items

should be decontaminated appropriately.

Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water.

Workflow Diagram
The following diagram illustrates the logical workflow for handling a chemical spill of Piperonyl
acetone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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